N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C16H13FN4O2S/c1-23-13-8-6-12(7-9-13)18-15(22)19-16-21-20-14(24-16)10-2-4-11(17)5-3-10/h2-9H,1H3,(H2,18,19,21,22)
• InChI Key: IJCCXYPHWDIRDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

The compound is a member of the thiadiazole ureas, which are notable for their diverse range of biological activities and potential applications in various fields of chemistry and pharmacology. Although the specific compound "N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea" has not been directly studied, similar compounds have been explored in depth.

Synthesis Analysis

Synthesis of related compounds typically involves the reaction of amino-thiadiazole with various isocyanates or carboxylic acids. For example, N-(2,6-Difluorobenzoyl)-N'-[5-(pyrid-4-yl)-1,3,4-thiadiazol-2-yl]Urea was synthesized by reacting 2-amino-5-(pyrid-4-yl)-1,3,4-thiadiazole with 2,6-difluorobenzoyl isocyanate (Xin-jian Song, Xiao-Hong Tan, & Yan‐Gang Wang, 2008).

Molecular Structure Analysis

These compounds often crystallize in specific space groups and exhibit planar structures due to intramolecular hydrogen bonds. For instance, the aforementioned compound crystallizes in the triclinic space group P − 1, with specific unit cell parameters, and shows intramolecular N–H···O hydrogen bonds (Xin-jian Song et al., 2008).

Chemical Reactions and Properties

Thiadiazole ureas exhibit various chemical reactions, primarily due to their functional groups. They may participate in hydrogen bonding and π–π stacking interactions, which are crucial for their biological activities. The intermolecular interactions play a significant role in their chemical behavior (Xin-jian Song et al., 2008).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystal structure, are largely dependent on the specific substituents and the overall molecular structure. These properties are typically determined using techniques like X-ray crystallography, NMR, and MS (Xin-jian Song et al., 2008).